Cas no 1353855-68-1 (4-Bromo-1-(3-fluorophenyl)-1H-imidazole)

• Product Name: 4-Bromo-1-(3-fluorophenyl)-1H-imidazole
• CAS No: 1353855-68-1
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• CID: 5520753
• PubChem ID: 66520723
• Update Time: 2025-05-23

4-Bromo-1-(3-fluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(3-fluorophenyl)-1H-imidazole
• 4-bromo-1-(3-fluorophenyl)imidazole
• E82721
• 1353855-68-1
• SCHEMBL17151672
• AKOS015945127
• CS-0368799

• Inchi： 1S/C9H6BrFN2/c10-9-5-13(6-12-9)8-3-1-2-7(11)4-8/h1-6H
• InChI Key： LNKAWAMDIGIGGR-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=CC(F)=C2)C=C(Br)N=1

Computed Properties

• Exact Mass: 239.96984g/mol
• Monoisotopic Mass: 239.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-Bromo-1-(3-fluorophenyl)-1H-imidazole

4-Bromo-1-(3-fluorophenyl)-1H-imidazole: A Comprehensive Overview

The compound CAS No. 135385-68-1, also known as 4-Bromo-1-(3-fluorophenyl)-1H-imidazole, is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides an in-depth analysis of its chemical properties, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties

4-Bromo-1-(3-fluorophenyl)-1H-imidazole consists of an imidazole ring substituted with a bromine atom at position 4 and a fluorophenyl group at position 1. The imidazole ring is a five-membered heterocycle containing two nitrogen atoms, which contributes to its aromaticity and reactivity. The bromine substitution at position 4 introduces electron-withdrawing effects, while the fluorophenyl group at position 1 adds electronic and steric diversity to the molecule.

Synthesis Methods

The synthesis of 4-Bromo-1-(3-fluorophenyl)-1H-imidazole typically involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions.

Applications in Pharmaceuticals

4-Bromo-1-(3-fluorophenyl)-1H-imidazole has shown promise in drug discovery due to its ability to act as a scaffold for various bioactive molecules. It has been investigated as a potential anticancer agent, where its imidazole core plays a critical role in targeting specific proteins involved in cell proliferation and apoptosis. Additionally, this compound has demonstrated antiviral activity against several viral strains, making it a candidate for antiviral drug development.

Recent Research Findings

In recent studies, scientists have explored the use of CAS No. 135385-68-1 in developing advanced materials for energy storage applications. Its unique electronic properties make it a potential candidate for use in lithium-ion batteries and supercapacitors. Furthermore, research into its photochemical properties has revealed its potential as a fluorescent probe for sensing applications.

Toxicological Considerations

Evaluating the safety profile of 4-Bromo-1-(3-fluorophenyl)-1H-imidazole is crucial for its application in pharmaceuticals and other fields. Recent toxicological studies indicate that while the compound exhibits moderate acute toxicity, its chronic effects remain under investigation. Regulatory compliance with international safety standards is essential for its safe handling and use.

Future Prospects strong>

The versatility of CAS No. 135385-68-1 strong> positions it as a valuable compound for future research and development across multiple disciplines. Ongoing studies aim to explore its potential in novel therapeutic areas, such as neurodegenerative diseases and immune modulation. p>